methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate
Overview
Description
Methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate, also known as MFIDC, is a synthetic compound that is widely used in organic synthesis and medicinal chemistry. MFIDC is a versatile molecule that has been used in a variety of applications, including drug design, drug delivery, and catalysis. MFIDC is a popular compound due to its low cost, ease of synthesis, and wide range of applications.
Scientific Research Applications
Methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate has been widely used in scientific research for a variety of applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It has also been used in the development of new catalysts and in the synthesis of new materials. methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate has also been used in the development of new drugs and drug delivery systems.
Mechanism of Action
The mechanism of action of methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate is not fully understood. It is believed that the compound acts as a proton donor, donating a proton to the substrate molecule. This proton donation is believed to cause a shift in the equilibrium of the reaction, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate are not well understood. However, it is known that the compound can act as a proton donor and can affect the equilibrium of reactions. It is also known that the compound can act as a catalyst in certain reactions, and can affect the rates of these reactions.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate in laboratory experiments include its low cost, its ease of synthesis, and its wide range of applications. Its low cost makes it a popular choice for scientists, and its wide range of applications allows for the synthesis of a variety of compounds. The main limitation of using methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate in laboratory experiments is its lack of specificity. The compound can act as a proton donor in a variety of reactions, and can affect the equilibrium of these reactions.
Future Directions
The future directions for the use of methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate in scientific research are varied. It is likely that the compound will continue to be used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It may also be used in the development of new catalysts and in the synthesis of new materials. Additionally, methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate may be used in the development of new drugs and drug delivery systems. Finally, the compound may be used in the study of biochemical and physiological effects.
Synthesis Methods
Methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate can be synthesized by a variety of methods. The most common method is the condensation reaction of 4-fluorobenzaldehyde and ethyl cyanoacetate in the presence of an acid catalyst. This reaction yields the desired product in high yields, with minimal side-products. Other methods of synthesis include the reaction of 4-fluorobenzaldehyde and ethyl cyanoacetate in the presence of an amine catalyst, and the reaction of 4-fluorobenzaldehyde and ethyl cyanoacetate in the presence of a base catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate involves the reaction of 4-fluoroindole-2-carboxylic acid with methyl chloroformate in the presence of a base to form methyl 4-fluoro-2-oxo-2,3-dihydro-1H-indole-5-carboxylate.", "Starting Materials": [ "4-fluoroindole-2-carboxylic acid", "methyl chloroformate", "base" ], "Reaction": [ "Add 4-fluoroindole-2-carboxylic acid to a reaction flask", "Add a base to the reaction flask and stir the mixture", "Add methyl chloroformate dropwise to the reaction mixture while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
2116653-72-4 |
Molecular Formula |
C10H8FNO3 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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